Luxabendazole-D3

• Molecular Formula: C15H12FN3O5S
• Molecular Weight: 368.4 g/mol
• InChI: InChI=1S/C15H12FN3O5S/c1-23-15(20)19-14-17-12-7-4-10(8-13(12)18-14)24-25(21,22)11-5-2-9(16)3-6-11/h2-8H,1H3,(H2,17,18,19,20)/i1D3
• InChIKey: ZVIDWFUBDDXAJA-FIBGUPNXSA-N

Luxabendazole-D3 Reference Standard

Luxabendazole-D3 (CAS 1448346-27-7) is a deuterium-labeled analog of the benzimidazole carbamate anthelmintic luxabendazole, featuring three deuterium atoms incorporated at the methoxycarbonylamino moiety . The unlabeled parent compound (CAS 90509-02-7) is a broad-spectrum anthelmintic effective against adult and immature stages of major gastrointestinal nematodes, trematodes, and cestodes in animal studies [1]. Luxabendazole-D3 is manufactured as a neat reference standard with certified isotopic purity (>99.2 atom% D) and HPLC purity (>99.0%), optimized for use as an internal standard in LC-MS/MS and GC-MS quantitative workflows .

✓ Certified deuterium-labeled internal standard (ISTD) for benzimidazole analysis

✓ Optimized for LC-MS/MS and GC-MS quantitative residue workflows

✓ Neat reference standard format with certified isotopic and chemical purity

• [1] NCATS Inxight Drugs. Luxabendazole. UNII: 34S1S00GV3. View Source

Why Unlabeled Luxabendazole Cannot Substitute for Luxabendazole-D3

Substituting unlabeled luxabendazole or other benzimidazole analogs for Luxabendazole-D3 in quantitative mass spectrometry is analytically invalid. Unlabeled luxabendazole co-elutes with and cannot be distinguished from the native analyte, rendering it useless as an internal standard for correcting matrix effects, extraction recovery variability, and ionization efficiency fluctuations [1]. The deuterated analog provides a 3 Da mass shift (molecular weight 368.36 g/mol vs. 365.34 g/mol for the unlabeled compound), enabling chromatographic co-elution while maintaining baseline mass spectrometric resolution [2]. This differentiation is essential for achieving the precision and accuracy required in regulated residue monitoring and pharmacokinetic studies .

Luxabendazole-D3 (Target)

Provides a 3 Da mass shift, enabling baseline mass spectrometric resolution while maintaining chromatographic co-elution.

Unlabeled Luxabendazole (Substitute)

Co-elutes with the native analyte and cannot be distinguished, rendering it analytically invalid for matrix-effect correction.

• [1] Russak EM, et al. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-223. View Source
• [2] Kuujia. Luxabendazole-D3 CAS 1448346-27-7: Deuterated Internal Standard for Mass Spectrometry. View Source

Luxabendazole-D3 Performance Evidence

Isotopic Purity Certification

Luxabendazole-D3 is supplied with certified isotopic purity of >99.2 atom% D as determined by 1H NMR . This certification ensures minimal unlabeled carryover, which is critical for accurate quantification at trace levels. Uncertified or lower-purity deuterated alternatives may introduce variable isotopic impurity, compromising calibration curve linearity and lower limit of quantification (LLOQ) in residue monitoring applications [1].

Isotopic Purity

Class-level

>99.2 atom% D

Supports certified isotopic enrichment context.

1H NMR determination; neat reference standard format.

Evidence Dimension	Isotopic Purity Certification
Target Compound Data	>99.2 atom% D
Comparator Or Baseline	Uncertified deuterated standards or lower-purity commercial alternatives (no specified atom% D certification)
Quantified Difference	Guaranteed isotopic enrichment exceeding 99.2 atom%
Conditions	1H NMR purity determination; neat reference standard format

Why This Matters

Certified isotopic purity ensures reliable internal standard performance across method validation, calibration, and routine compliance testing, reducing the risk of batch-to-batch variability and failed analytical runs.

• [1] Kuujia. Luxabendazole-D3: High Isotopic Purity Internal Standard for Trace-Level Detection. View Source

Chemical Purity Specification

Luxabendazole-D3 is manufactured to an overall HPLC purity of >99.0% . This high chemical purity specification ensures that quantitative signal response derives from the target analyte rather than co-eluting impurities, which is particularly important when establishing calibration curves for residue quantification in complex biological matrices .

Chemical Purity

Cross-study

>99.0% HPLC

Supports quantitative signal reliability in complex matrices.

Neat product format; ensures minimal interfering peaks.

Evidence Dimension	Chemical Purity (HPLC)
Target Compound Data	>99.0% overall purity
Comparator Or Baseline	Typical unlabeled reference standards (purity may vary by supplier; no unified specification)
Quantified Difference	Certified >99.0% HPLC purity
Conditions	HPLC analysis; neat product format

Why This Matters

High certified chemical purity reduces the need for additional purification steps and ensures that the internal standard does not introduce interfering peaks that could bias quantitative results.

Anthelmintic Efficacy vs. Albendazole

In controlled experiments with naturally infected sheep, a single oral dose of 10 mg/kg luxabendazole eliminated Trichuris spp., Trichostrongylus spp., Chabertia ovina, Ostertagia spp., Nematodirus spp., Moniezia expansa, M. benedeni, and lungworms, and reduced immature and mature Fasciola hepatica burdens by 95.2% and 95.9%, respectively [1]. This efficacy was benchmarked against albendazole at 7.5 mg/kg, demonstrating comparable anthelmintic spectrum and potency [1].

Model Endpoint Context

Head-to-head

Luxabendazole 10 mg/kg vs Albendazole 7.5 mg/kg

Supports parent compound biological relevance for residue studies.

Sheep model; F. hepatica burden reduction reported.

Evidence Dimension	Anthelmintic Efficacy (Worm Burden Reduction)
Target Compound Data	Luxabendazole 10 mg/kg: 95.2% (immature F. hepatica), 95.9% (mature F. hepatica), 100% elimination of multiple nematode genera and lungworms
Comparator Or Baseline	Albendazole 7.5 mg/kg (comparator in same study)
Quantified Difference	Luxabendazole achieved comparable efficacy at a slightly higher dose (10 mg/kg vs. 7.5 mg/kg) with broader spectrum coverage including liver flukes
Conditions	Sheep naturally infected with mixed helminth burdens; single oral dose; worm counts assessed post-treatment

Why This Matters

This evidence establishes the biological relevance of the parent compound, supporting the use of Luxabendazole-D3 in residue and metabolism studies where accurate quantification of luxabendazole is required following therapeutic administration.

• [1] Corba J, Hovorka J, Spaldonova R, Stoffa P, Legeny J, Andrasko H. Efficacy of Luxabendazole (Hoe 216 V) susp. 5% in sheep naturally infected with the most important helminths. Helminthologia. 1987;24(3):227-235. View Source

Pharmacokinetics in Sheep

In healthy Merino sheep, luxabendazole administered orally at 10 mg/kg exhibited a mean absorption half-life of 2.26 hours, with peak plasma concentration of 0.50 μg/mL detected 14–16 hours post-administration [1]. Mean bioavailability was 29% compared to intravenous administration, which showed an elimination half-life of 8.72 hours, steady-state volume of distribution of 3.18 L/kg, and clearance of 0.24 L/kg·h [1].

PK Profile (Sheep)

Supporting

Oral BA 29% | t½ 8.72 h

Supports exposure-model interpretation for method development.

n=7 Merino sheep; 10 mg/kg oral dose.

Evidence Dimension	Pharmacokinetic Profile
Target Compound Data	Oral: t₁/₂ absorption 2.26 h, Cmax 0.50 μg/mL, Tmax 14–16 h, bioavailability 29%; IV: t₁/₂ elimination 8.72 h, Vss 3.18 L/kg, CL 0.24 L/kg·h
Comparator Or Baseline	Intravenous administration (baseline for bioavailability calculation)
Quantified Difference	Oral bioavailability = 29%; AUCoral = 12.03 mg·h/L vs. AUCiv = 41.89 mg·h/L
Conditions	Merino sheep (n=7, 9–12 months old); HPLC quantification of plasma concentrations; 56-hour sampling period

Why This Matters

These pharmacokinetic parameters define the expected plasma concentration ranges for method development and validate the utility of Luxabendazole-D3 as an internal standard for quantifying luxabendazole in biological matrices from sheep and related species.

• [1] Ortiz AI, Alvarez-Bujidos L, Ferre I, Ordóñez D. Pharmacokinetics of luxabendazole after oral and intravenous administration to sheep. Am J Vet Res. 1997 Nov;58(11):1263-6. PMID: 9361890. View Source

Enterohepatic Recycling in Rabbits

In parasite-free rabbits, a single intravenous dose of 10 mg/kg luxabendazole was converted to an effective dose of 13.9 mg/kg through enterohepatic recycling when intestinal reabsorption was permitted [1]. Interruption of this cycle via oral activated charcoal confirmed a bicompartmental distribution model with central volume of distribution Vc = 1.87 L/kg and terminal volume Vβ = 7.09 L/kg [1].

Enterohepatic Recycling

Supporting

10 mg/kg → effective 13.9 mg/kg

Supports disposition-model interpretation for depletion studies.

Rabbit model; i.v. administration; AUC context reported.

Evidence Dimension	Enterohepatic Recycling Amplification
Target Compound Data	Administered dose 10 mg/kg converted to effective dose 13.9 mg/kg (39% amplification)
Comparator Or Baseline	Treatment with activated charcoal (enterohepatic interruption) as control condition
Quantified Difference	AUC comparison showed significant difference (p < 0.05); 3.9 mg/kg effective dose increase
Conditions	Parasite-free rabbits; single i.v. dose 10 mg/kg; 12-hour plasma sampling via HPLC

Why This Matters

Understanding enterohepatic recycling is critical for accurate pharmacokinetic modeling and residue depletion studies; Luxabendazole-D3 enables precise quantification of parent drug levels in plasma and bile, supporting reliable determination of withdrawal periods in food-producing animals.

• [1] Alvarez-Bujidos L, Ortiz AI, Balana-Fouce R, Ordoñez D. Pharmacokinetics of intravenous luxabendazole in rabbits: influence of the enterohepatic circulation. Biopharm Drug Dispos. 1998 Jul;19(5):341-7. PMID: 9673786. View Source

Luxabendazole-D3 Application Scenarios

Anthelmintic Residue LC-MS/MS Method

Luxabendazole-D3 serves as a stable isotope-labeled internal standard for the development and validation of quantitative LC-MS/MS methods targeting luxabendazole residues in tissues, milk, and plasma from sheep, cattle, and other food-producing species. The certified isotopic purity (>99.2 atom% D) and chemical purity (>99.0%) ensure robust calibration curve performance and correction for matrix effects. Established pharmacokinetic parameters in sheep—including oral bioavailability of 29%, Cmax of 0.50 μg/mL, and elimination half-life of 8.72 hours [1]—provide reference concentration ranges for method optimization.

Metabolism and Depletion Studies

The demonstrated enterohepatic recycling of luxabendazole, which amplifies the effective dose from 10 mg/kg to 13.9 mg/kg in rabbits , underscores the importance of accurate parent drug quantification in plasma and bile over extended sampling periods. Luxabendazole-D3 enables precise measurement of luxabendazole concentrations during depletion studies, supporting regulatory submissions for maximum residue limit (MRL) establishment and withdrawal period determination in veterinary medicine.

Bioavailability and Bioequivalence Studies

The documented anthelmintic efficacy of luxabendazole against gastrointestinal nematodes, trematodes, and cestodes in sheep—including 95.2–95.9% reduction of Fasciola hepatica burdens at 10 mg/kg —establishes the therapeutic relevance of this compound class. Luxabendazole-D3 facilitates accurate quantification in comparative bioavailability and bioequivalence studies evaluating novel benzimidazole formulations or alternative dosing regimens, leveraging the established pharmacokinetic baseline of AUCoral = 12.03 mg·h/L and clearance of 0.24 L/kg·h in sheep [1].

Multi-Residue Veterinary Drug Screening

Luxabendazole-D3 is optimized for integration into multi-residue LC-MS/MS methods targeting benzimidazole anthelmintics in complex matrices. The deuterated standard's chromatographic co-elution with unlabeled luxabendazole, combined with its 3 Da mass shift , enables reliable analyte identification and quantification alongside other benzimidazole residues (e.g., albendazole, fenbendazole) without cross-interference. This supports high-throughput screening workflows in regulated food safety laboratories.

Application

Selection Property

Validation Focus

Benzimidazole residue method development

Certified isotopic purity & matrix-matched co-elution

LLOQ, linearity, and matrix-effect correction

Metabolism & depletion studies

Disposition-model context (enterohepatic recycling)

Parent drug quantification in plasma/bile over extended sampling

Bioavailability & bioequivalence studies

Exposure-model interpretation (oral BA, CL)

Method transfer and cross-study comparability

Multi-residue veterinary drug screening

Chromatographic co-elution & mass shift

Analyte identification without cross-interference in high-throughput workflows

• [1] Ortiz AI, Alvarez-Bujidos L, Ferre I, Ordóñez D. Pharmacokinetics of luxabendazole after oral and intravenous administration to sheep. Am J Vet Res. 1997 Nov;58(11):1263-6. PMID: 9361890. View Source